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Xylotetrose Xylotetrose
Brand Name: Vulcanchem
CAS No.: 22416-58-6
VCID: VC0105712
InChI: InChI=1S/C20H34O17/c21-1-6(23)11(25)8(2-22)35-19-16(30)13(27)10(4-33-19)37-20-17(31)14(28)9(5-34-20)36-18-15(29)12(26)7(24)3-32-18/h1,6-20,22-31H,2-5H2/t6-,7+,8+,9+,10+,11+,12-,13-,14-,15+,16+,17+,18-,19-,20-/m0/s1
SMILES: C1C(C(C(C(O1)OC2COC(C(C2O)O)OC3COC(C(C3O)O)OC(CO)C(C(C=O)O)O)O)O)O
Molecular Formula: C20H34O17
Molecular Weight: 546.475

Xylotetrose

CAS No.: 22416-58-6

Reference Standards

VCID: VC0105712

Molecular Formula: C20H34O17

Molecular Weight: 546.475

Xylotetrose - 22416-58-6

CAS No. 22416-58-6
Product Name Xylotetrose
Molecular Formula C20H34O17
Molecular Weight 546.475
IUPAC Name (2R,3R,4R)-4-[(2S,3R,4R,5R)-5-[(2S,3R,4R,5R)-3,4-dihydroxy-5-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-2-yl]oxy-3,4-dihydroxyoxan-2-yl]oxy-2,3,5-trihydroxypentanal
Standard InChI InChI=1S/C20H34O17/c21-1-6(23)11(25)8(2-22)35-19-16(30)13(27)10(4-33-19)37-20-17(31)14(28)9(5-34-20)36-18-15(29)12(26)7(24)3-32-18/h1,6-20,22-31H,2-5H2/t6-,7+,8+,9+,10+,11+,12-,13-,14-,15+,16+,17+,18-,19-,20-/m0/s1
Standard InChIKey JVZHSOSUTPAVII-MESLASACSA-N
SMILES C1C(C(C(C(O1)OC2COC(C(C2O)O)OC3COC(C(C3O)O)OC(CO)C(C(C=O)O)O)O)O)O
Synonyms O-β-D-Xylopyranosyl-(1→4)-O-β-D-xylopyranosyl-(1→4)-O-β-D-xylopyranosyl-(1→4)-D-xylose; Xylotetraose
PubChem Compound 101601989
Last Modified Nov 11 2021
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